Linolenic acid

Specification

• Description: Linolenic acid is a clear colorless liquid. (NTP, 1992); Alpha-linolenic acid is a linolenic acid with cis-double bonds at positions 9, 12 and 15. Shown to have an antithrombotic effect. It has a role as a micronutrient, a nutraceutical and a mouse metabolite. It is an omega-3 fatty acid and a linolenic acid. It is a conjugate acid of an alpha-linolenate and a (9Z,12Z,15Z)-octadeca-9,12,15-trienoate.; Alpha-linolenic acid (ALA) is a polyunsaturated omega-3 fatty acid. It is a component of many common vegetable oils and is important to human nutrition.; alpha-Linolenic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Linolenic Acid is a natural product found in Salvia miltiorrhiza, Calodendrum capense, and other organisms with data available.; Linolenic Acid is an essential fatty acid belonging to the omega-3 fatty acids group. It is highly concentrated in certain plant oils and has been reported to inhibit the synthesis of prostaglandin resulting in reduced inflammation and prevention of certain chronic diseases.; A fatty acid that is found in plants and involved in the formation of prostaglandins.; See also: Cod Liver Oil (part of); Evening Primrose Oil (part of); Krill oil (part of) ... View More ...
• CAS No.: 463-40-1
• Molecular Formula: C18H30O2
• Molecular Weight: 278.4 g/mol
• IUPAC Name: (9Z,12Z,15Z)-octadeca-9,12,15-trienoic acid
• Standard InChI: InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3,(H,19,20)/b4-3-,7-6-,10-9-
• Standard InChI Key: DTOSIQBPPRVQHS-PDBXOOCHSA-N
• Isomeric SMILES: CC/C=C\C/C=C\C/C=C\CCCCCCCC(=O)O
• SMILES: CCC=CCC=CCC=CCCCCCCCC(=O)O
• Canonical SMILES: CCC=CCC=CCC=CCCCCCCCC(=O)O
• Appearance: Unit:500 mgSolvent:nonePurity:99%Physical liquid
• Boiling Point: 446 °F at 17 mmHg (NTP, 1992)
• Flash Point: greater than 235 °F (NTP, 1992)
• Melting Point: 11.7 °F (NTP, 1992); -16.5 °C